Cas no 133560-57-3 (1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole)

• Product Name: 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole
• CAS No: 133560-57-3
• MF: C₉H₁₈N₂OSi
• MW: 198.337522983551
• MDL: MFCD12405511
• CID: 1238200
• PubChem ID: 15640870
• Update Time: 2025-07-16

1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[[2-(trimethylsilyl)ethoxy]methyl]-
• trimethyl-[2-(pyrazol-1-ylmethoxy)ethyl]silane
• DB-103022
• SY036246
• SCHEMBL11617
• 133560-57-3
• CS-0036065
• 1-{[2-(TRIMETHYLSILYL)ETHOXY]METHYL}PYRAZOLE
• DTXSID00576159
• MFCD12405511
• AM806030
• 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
• 1-((2-(TRIMETHYLSILYL)ETHOXY)METHYL)-1H-PYRAZOLE
• 1-[[2-(Trimethylsilyl)ethoxy]methyl]pyrazole
• AKOS025395184
• C9H18N2OSi
• AS-39657
• UIPXBTCPQJIXTO-UHFFFAOYSA-N
• 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole

• MDL： MFCD12405511
• Inchi： 1S/C9H18N2OSi/c1-13(2,3)8-7-12-9-11-6-4-5-10-11/h4-6H,7-9H2,1-3H3
• InChI Key： UIPXBTCPQJIXTO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C=CC=N1

Computed Properties

• Exact Mass: 198.11894
• Monoisotopic Mass: 198.118839736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05

Additional information on 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole

1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole: An Overview of CAS No. 133560-57-3

1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole, with the CAS number 133560-57-3, is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, commonly referred to as TSEM-Pyrazole, is characterized by its unique structure, which includes a pyrazole ring and a trimethylsilyl ethoxy methyl (SEM) protecting group. The combination of these functional groups endows 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole with remarkable chemical stability and reactivity, making it an invaluable reagent in various synthetic pathways.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a fundamental building block in the synthesis of numerous bioactive molecules. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the SEM protecting group in 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole allows for selective protection of the pyrazole nitrogen, facilitating controlled deprotection and subsequent functionalization steps in complex synthetic sequences.

Recent advancements in synthetic methodology have further highlighted the utility of 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel pyrazole-based antifungal agents. The researchers reported that the SEM protecting group provided excellent stability during harsh reaction conditions, enabling the successful preparation of target molecules with high yields and purity.

In addition to its role in organic synthesis, 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole has shown promise in medicinal chemistry applications. A notable example is its use in the development of potent inhibitors for specific protein kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and neurodegenerative disorders. By incorporating TSEM-Pyrazole into the design of kinase inhibitors, researchers have been able to achieve enhanced selectivity and potency, thereby improving therapeutic outcomes.

The versatility of 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole extends beyond its use as a synthetic intermediate. It has also been explored as a ligand in coordination chemistry. A recent study published in Inorganic Chemistry reported the synthesis and characterization of metal complexes featuring TSEM-Pyrazole. These complexes exhibited interesting electronic and magnetic properties, making them potential candidates for applications in catalysis and materials science.

The safety profile of 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole is another important consideration. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood to prevent inhalation or skin contact.

In conclusion, 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole, with its CAS number 133560-57-3, is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and coordination chemistry. Its unique structural features and chemical properties make it an indispensable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.